Cas no 901045-34-9 (3-(4-methylphenyl)-1-phenyl-1H-pyrazolo4,3-cquinoline)

• Product Name: 3-(4-methylphenyl)-1-phenyl-1H-pyrazolo4,3-cquinoline
• CAS No: 901045-34-9
• MF: C₂₃H₁₇N₃
• MW: 335.401184797287
• CID: 6265437
• PubChem ID: 20852541
• Update Time: 2025-05-22

3-(4-methylphenyl)-1-phenyl-1H-pyrazolo4,3-cquinoline Chemical and Physical Properties

Names and Identifiers

• 3-(4-methylphenyl)-1-phenyl-1H-pyrazolo4,3-cquinoline
• 901045-34-9
• AKOS001796569
• 3-(4-methylphenyl)-1-phenyl-1H-pyrazolo[4,3-c]quinoline
• 3-(4-methylphenyl)-1-phenylpyrazolo[4,3-c]quinoline
• 1-phenyl-3-(p-tolyl)-1H-pyrazolo[4,3-c]quinoline
• F3407-1279

• Inchi： 1S/C23H17N3/c1-16-11-13-17(14-12-16)22-20-15-24-21-10-6-5-9-19(21)23(20)26(25-22)18-7-3-2-4-8-18/h2-15H,1H3
• InChI Key： SUDYEAGPYBHQJJ-UHFFFAOYSA-N
• SMILES： N1(C2C=CC=CC=2)C2C3C=CC=CC=3N=CC=2C(C2C=CC(C)=CC=2)=N1

Computed Properties

• Exact Mass: 335.142247555g/mol
• Monoisotopic Mass: 335.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 466
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 30.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 3-(4-methylphenyl)-1-phenyl-1H-pyrazolo4,3-cquinoline

3-(4-Methylphenyl)-1-phenyl-1H-pyrazolo[4,3-c]quinoline: A Comprehensive Overview

The compound with CAS No. 901045-34-9, commonly referred to as 3-(4-methylphenyl)-1-phenyl-1H-pyrazolo[4,3-c]quinoline, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrazoloquinolines, which are known for their unique structural features and potential applications in drug discovery. The pyrazolo[4,3-c]quinoline core of this molecule is a fused bicyclic system that combines a pyrazole ring with a quinoline framework, offering a platform for diverse chemical modifications and functional group substitutions.

Recent studies have highlighted the importance of pyrazoloquinoline derivatives in medicinal chemistry, particularly as scaffolds for the development of kinase inhibitors and other therapeutic agents. The 3-(4-methylphenyl) substituent in this compound introduces steric and electronic effects that can modulate the molecule's interactions with biological targets. This makes it a promising candidate for further exploration in drug design and optimization.

One of the key aspects of 3-(4-methylphenyl)-1-phenyl-1H-pyrazolo[4,3-c]quinoline is its ability to engage in π-π interactions due to its aromatic system. These interactions are crucial in molecular recognition processes and can influence the compound's bioavailability and efficacy when used as a drug candidate. Researchers have also explored the potential of this compound in fluorescence sensing applications, leveraging its structural rigidity and conjugated system to detect specific analytes with high sensitivity.

From a synthetic standpoint, the construction of pyrazolo[4,3-c]quinoline derivatives has been achieved through various methodologies, including cyclization reactions and cross-coupling techniques. The synthesis of 3-(4-methylphenyl)-1-phenyl-1H-pyrazolo[4,3-c]quinoline involves strategic manipulations to assemble the fused bicyclic system while incorporating functional groups at specific positions. These synthetic strategies not only highlight the versatility of the molecule but also pave the way for further structural diversification.

In terms of biological activity, pyrazoloquinolines have been shown to exhibit anti-inflammatory, anticancer, and antimicrobial properties. The methyl group substitution at the 4-position of the phenyl ring in this compound may enhance its lipophilicity, potentially improving its ability to cross cellular membranes and interact with intracellular targets. This attribute is particularly valuable in drug delivery systems where membrane permeability is critical.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on pyrazolo[4,3-c]quinoline derivatives, providing insights into their binding modes with various protein targets. These studies have revealed that the pyrazole ring within the molecule plays a pivotal role in hydrogen bonding interactions, while the quinoline moiety contributes to hydrophobic interactions. Such findings underscore the importance of rational design in optimizing the bioactivity of this compound class.

The exploration of pyrazoloquinolines has also extended into materials science, where their electronic properties are being investigated for applications in organic electronics. The conjugated π-system of 3-(4-methylphenyl)-1-phenyl-1H-pyrazolo[4,3-c]quinoline makes it a potential candidate for use in organic light-emitting diodes (OLEDs) or photovoltaic devices. This dual applicability across medicinal and materials chemistry highlights the multifaceted nature of this compound.

In summary, 3-(4-methylphenyl)-1-phenyl-1H-pyrazolo[4,3-c]quinoline represents a fascinating example of how structural complexity can be harnessed to create molecules with diverse functional capabilities. Its unique architecture, coupled with recent research findings on its biological and electronic properties, positions it as a valuable tool in both therapeutic development and advanced materials research. As ongoing studies continue to uncover new aspects of this compound's potential, it is poised to make significant contributions to various scientific disciplines.